molecular formula C10H11N B8302318 (3-Methylbut-1-ynyl)pyridine

(3-Methylbut-1-ynyl)pyridine

Cat. No.: B8302318
M. Wt: 145.20 g/mol
InChI Key: NTJOQWGFBLVWOE-UHFFFAOYSA-N
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Description

(3-Methylbut-1-ynyl)pyridine is a useful research compound. Its molecular formula is C10H11N and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11N

Molecular Weight

145.20 g/mol

IUPAC Name

2-(3-methylbut-1-ynyl)pyridine

InChI

InChI=1S/C10H11N/c1-9(2)6-7-10-5-3-4-8-11-10/h3-5,8-9H,1-2H3

InChI Key

NTJOQWGFBLVWOE-UHFFFAOYSA-N

Canonical SMILES

CC(C)C#CC1=CC=CC=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a degassed solution of 2-bromopyridine (0.604 mL, 6.33 mmol), bis(triphenylphosphine)palladium(II) chloride (0.267 g, 0.380 mmol), copper (I) iodide (0.060 g, 0.316 mmol), and diisopropyldiethylamine (3.61 mL, 25.3 mmol) in N,N-dimethylformamide (20 mL) was added 3-methylbut-1-yne (0.647 g, 9.49 mmol). The reaction mixture was heated to 85° C. for 16 h, cooled to room temperature, and diluted with ethyl acetate (150 mL). The mixture was washed with a 10% aqueous solution of lithium chloride (2×100 mL), washed with a 2M aqueous solution of ammonium hydroxide (100 mL), washed with brine, and dried over anhydrous sodium sulfate. Concentration followed by purification by silica gel chromatography with hexanes/ethyl acetate (3/2) afforded (3-methylbut-1-ynyl)pyridine (696 mg, 4.65 mmol, 73% yield). The compound had an HPLC retention time=1.02 min.—Column: YMC COMBISCREEN® ODS-A 4.6×50 mm S-5; Gradient time: 4 min; Flow rate=4 ml/min; Solvent A=10% MeOH—90% Water—0.1% TFA; Solvent B=90% MeOH—10% water—0.1% TFA. LC-MS: M+1=146.32. 1H NMR (400 MHz, CDCl3) δ ppm 1.29 (s, 3H), 1.30 (s, 3H), 2.82 (dt, J=13.80, 6.90 Hz, 1H), 7.18 (dd, J=7.65, 4.89 Hz, 1H), 7.37 (d, J=7.78 Hz, 1H), 7.61 (td, J=7.72, 1.13 Hz, 1H), and 8.55 (d, J=4.77 Hz, 1H).
Quantity
0.604 mL
Type
reactant
Reaction Step One
Name
diisopropyldiethylamine
Quantity
3.61 mL
Type
reactant
Reaction Step One
Quantity
0.647 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.267 g
Type
catalyst
Reaction Step One
Name
copper (I) iodide
Quantity
0.06 g
Type
catalyst
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two

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